Floverine

Specification

• CAS No.: 27318-86-1
• Molecular Formula: C10H14O4
• Molecular Weight: 198.22 g/mol
• IUPAC Name: 2-(3,5-dimethoxyphenoxy)ethanol
• Standard InChI: InChI=1S/C10H14O4/c1-12-8-5-9(13-2)7-10(6-8)14-4-3-11/h5-7,11H,3-4H2,1-2H3
• Standard InChI Key: WWCVTBASZDLZAC-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)OCCO)OC
• Canonical SMILES: COC1=CC(=CC(=C1)OCCO)OC
• Appearance: Solid powder

Introduction

Chemical Identity and Molecular Structure

Floverine, systematically named under IUPAC nomenclature, is an achiral molecule with a molecular weight of 198.2158 g/mol. Its molecular formula, C₁₀H₁₄O₄, indicates a composition of ten carbon atoms, fourteen hydrogen atoms, and four oxygen atoms arranged in a specific configuration. The compound’s SMILES notation (COC1=CC(OCCO)=CC(OC)=C1) and InChI identifier (InChI=1S/C10H14O4/c1-12-8-5-9(13-2)7-10(6-8)14-4-3-11/h5-7,11H,3-4H2,1-2H3) confirm a methoxy-substituted benzene ring linked to an ethoxy-ethanol side chain.

Stereochemical Properties

Floverine exhibits no optical activity due to its achiral nature, with zero defined stereocenters or E/Z isomerism. This absence of stereochemical complexity simplifies synthetic pathways but may limit its interaction with chiral biological targets.

Property	Value
Molecular Formula	C₁₀H₁₄O₄
Molecular Weight	198.2158 g/mol
Stereochemistry	Achiral
Optical Activity	None
CAS Registry Number	27318-86-1

Future Research Directions

The scarcity of empirical studies on Floverine presents opportunities for foundational research:

• Synthetic Optimization: Developing scalable and efficient synthesis routes.

• Biological Screening: Evaluating interactions with enzymes, receptors, or microbial targets.

• Material Science Applications: Investigating its utility in polymer chemistry or surface coatings.